6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine

• IUPAC Name: N-(6-methylpyridin-2-yl)-4-pyridin-4-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H12N4S/c1-10-3-2-4-13(16-10)18-14-17-12(9-19-14)11-5-7-15-8-6-11/h2-9H,1H3,(H,16,17,18)
• InChI Key: LOMSSLWUSYZMFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C14H12N4S
• Molecular Weight: 268.34 g/mol

Description

6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine, also known as MPTP, is a synthetic compound that has been widely used in scientific research to study Parkinson's disease. MPTP is a neurotoxin that selectively damages the dopamine-producing neurons in the brain, leading to Parkinsonian symptoms.

Mechanism of Action

6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine is converted into a toxic metabolite called MPP+ by the enzyme monoamine oxidase-B (MAO-B) in the brain. MPP+ is then taken up by dopamine-producing neurons through the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction, ultimately leading to cell death.
Biochemical and Physiological Effects:
6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine-induced Parkinsonism in animal models closely resembles the symptoms of human Parkinson's disease, including tremors, rigidity, and bradykinesia. The compound has also been shown to cause a decrease in dopamine levels in the brain, as well as an increase in reactive oxygen species and mitochondrial dysfunction.

Advantages and Limitations for Lab Experiments

6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine is a valuable tool for studying Parkinson's disease in animal models, as it is able to induce Parkinsonian symptoms that closely resemble the human condition. However, the compound is highly toxic and must be handled with extreme caution. Additionally, the use of 6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine in animal models has been criticized for not accurately reflecting the complexity of Parkinson's disease in humans.

Future Directions

1. Developing new animal models that better reflect the complexity of Parkinson's disease in humans.
2. Investigating the role of inflammation in the development and progression of Parkinson's disease.
3. Developing new treatments that target the underlying mechanisms of Parkinson's disease, such as mitochondrial dysfunction and oxidative stress.
4. Investigating the potential of 6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine as a tool for studying other neurodegenerative diseases.
5. Developing new imaging techniques that allow for the non-invasive detection of Parkinson's disease in humans.
6. Investigating the potential of stem cell therapy for the treatment of Parkinson's disease.

Synthesis Methods

6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine can be synthesized through a multi-step process that involves the reaction of 2-pyridinamine with 2-bromo-4-methylthiazole, followed by the addition of 4-cyanopyridine and reduction with lithium aluminum hydride.

Scientific Research Applications

6-methyl-N-[4-(4-pyridinyl)-1,3-thiazol-2-yl]-2-pyridinamine has been used extensively in scientific research to study Parkinson's disease. The compound is able to induce Parkinsonian symptoms in animal models by selectively destroying dopamine-producing neurons in the brain. This has allowed researchers to study the underlying mechanisms of Parkinson's disease and develop potential treatments.